Cas no 54530-64-2 (3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy-)

3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy- structure
54530-64-2 structure
Product Name:3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy-
CAS No:54530-64-2
MF:C13H11NO3
MW:229.231343507767
CID:354330
PubChem ID:15687065
Update Time:2025-04-19

3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy-
    • 6-methyl-2-phenoxypyridine-3-carboxylic acid
    • AKOS011998048
    • 54530-64-2
    • 6-Methyl-2-phenoxynicotinic acid, AldrichCPR
    • SCHEMBL11553992
    • DTXSID30576889
    • Inchi: 1S/C13H11NO3/c1-9-7-8-11(13(15)16)12(14-9)17-10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
    • InChI Key: GSNZRPQYFQBNNX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C(C(=O)O)=CC=C(C)N=1

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.42
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